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Compound of Interest

Compound Name: 20-Deoxysalinomycin

Cat. No.: B1213029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of stock solutions of 20-deoxysalinomycin, a polyether ionophore antibiotic with

potential applications in antimicrobial and cancer research. The protocols outlined below are

designed to ensure the stability and consistent performance of the compound in experimental

settings.

Physicochemical and Biological Data
A summary of the essential data for 20-deoxysalinomycin is presented in the table below.

This information is critical for accurate stock solution preparation and for designing in vitro and

in vivo studies.
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Property Value Source

Molecular Formula C₄₂H₇₀O₁₀ [1][2]

Molecular Weight 735.0 g/mol [1][2]

Physical State Solid [1]

Storage of Solid 2-8°C Refrigerator [3]

Solubility (Salinomycin as

proxy)

DMSO: ~100 mg/mLEthanol:

~10 mg/mLDimethylformamide

(DMF): ~20 mg/mLAqueous

Buffers: Sparingly soluble

[2][4]

In Vitro Activity (IC₅₀)
0.12 µM against Trypanosoma

brucei
[3]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO (e.g., 10 mM)
This protocol describes the preparation of a 10 mM stock solution of 20-deoxysalinomycin in

dimethyl sulfoxide (DMSO). DMSO is a recommended solvent due to the high solubility of the

related compound, salinomycin.

Materials:

20-Deoxysalinomycin (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibration: Allow the vial of solid 20-deoxysalinomycin to equilibrate to room temperature

for at least 30 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh a precise amount of 20-deoxysalinomycin (e.g., 1 mg) into the tube.

Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration

using the following formula:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1000

Example for 1 mg: Volume (µL) = (1 mg / 735.0 g/mol ) * 1000 = 1.36 µL of DMSO. Due to

the small volume, it is recommended to weigh a larger mass (e.g., 5 mg) for better accuracy.

Example for 5 mg: Volume (µL) = (5 mg / 735.0 g/mol ) * 1000 = 6.8 µL of DMSO. For ease

of pipetting, a larger volume can be prepared, for instance, by dissolving 7.35 mg in 1 mL of

DMSO to get a 10 mM solution.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the 20-deoxysalinomycin.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath may aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the high-concentration stock solution to prepare working

solutions for in vitro experiments.

Materials:

10 mM 20-deoxysalinomycin stock solution in DMSO
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Appropriate sterile cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is advisable to first prepare an intermediate dilution. For example, dilute the 10 mM stock

1:100 in cell culture medium to obtain a 100 µM solution.

Final Dilution: Further dilute the intermediate solution to the desired final working

concentration in the cell culture medium. For example, to prepare a 1 µM working solution

from a 100 µM intermediate stock, perform a 1:100 dilution.

Solvent Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of 20-
deoxysalinomycin used, to account for any effects of the solvent on the cells.

Immediate Use: It is recommended to use the freshly prepared working solutions

immediately. Do not store aqueous working solutions for extended periods.

Mandatory Visualizations
The following diagrams illustrate the key workflows and concepts described in these application

notes.
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Stock Solution Preparation Workflow

Start: Obtain solid 20-Deoxysalinomycin

Weigh precise amount of compound

Calculate required solvent volume

Dissolve in appropriate solvent (e.g., DMSO)

Vortex until fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 20-deoxysalinomycin stock solution.
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Serial Dilution for Working Solutions

10 mM Stock Solution
in DMSO

100 µM Intermediate
Solution in Medium

1:100 dilution 10 µM Working
Solution

1:10 dilution 1 µM Working
Solution

1:10 dilution 0.1 µM Working
Solution

1:10 dilution

Click to download full resolution via product page

Caption: Example serial dilution scheme for working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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